Cas no 1251591-96-4 (1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1251591-96-4
• MF: C₂₀H₁₆N₄O₄
• MW: 376.36544418335
• CID: 5977167
• PubChem ID: 49665885
• Update Time: 2025-05-20

1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1251591-96-4
• 1-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-phenylpyrazine-2,3-dione
• 1-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-phenylpyrazine-2,3(1H,4H)-dione
• AKOS021849909
• F3406-8265

• Inchi： 1S/C20H16N4O4/c1-27-16-9-7-14(8-10-16)18-21-17(28-22-18)13-23-11-12-24(20(26)19(23)25)15-5-3-2-4-6-15/h2-12H,13H2,1H3
• InChI Key： VDNLSIAJAPUMPZ-UHFFFAOYSA-N
• SMILES： O1C(CN2C=CN(C3C=CC=CC=3)C(C2=O)=O)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 376.11715500g/mol
• Monoisotopic Mass: 376.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Compound CAS No 1251591-96-4: 1-{3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione

The compound with CAS No 1251591-96-4, known as 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science.

Structure and Synthesis: The molecule consists of a tetrahydropyrazine ring system fused with a dione moiety at positions 2 and 3. This core structure is further substituted with a phenyl group at position 4 and a methylene-linked oxadiazole group at position 1. The oxadiazole ring is substituted with a methoxyphenyl group at position 3. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized the synthesis pathways to improve yield and purity.

Biological Activity: Recent studies have demonstrated that this compound exhibits antimicrobial activity, particularly against Gram-positive bacteria. The presence of the oxadiazole ring and methoxyphenyl group contributes to its bioactivity by enhancing molecular stability and interaction with bacterial cell membranes. Additionally, preliminary results suggest potential anti-inflammatory properties due to its ability to inhibit COX enzymes.

Material Science Applications: Beyond biology, this compound has shown promise in polymer chemistry as a building block for advanced materials. Its rigid structure and conjugated system make it suitable for applications in organic electronics. Researchers are exploring its use in creating high-performance organic semiconductors for flexible electronics.

Safety Considerations: While the compound exhibits beneficial properties, safety assessments are crucial before large-scale applications. Toxicological studies indicate low acute toxicity; however, long-term effects require further investigation.

In conclusion, CAS No 1251591-96-4 represents a versatile molecule with diverse applications across multiple fields. Continued research will unlock its full potential while ensuring safe handling practices.